2-((5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)-N-(2,4-dimethylphenyl)acetamide

• IUPAC Name: N-(2,4-dimethylphenyl)-2-[[5-(1H-indol-3-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H21N5OS/c1-13-8-9-17(14(2)10-13)23-19(27)12-28-21-25-24-20(26(21)3)16-11-22-18-7-5-4-6-15(16)18/h4-11,22H,12H2,1-3H3,(H,23,27)
• InChI Key: YYLTUWQTNSILHN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CSC2=NN=C(N2C)C3=CNC4=CC=CC=C43)C
• Molecular Formula: C21H21N5OS
• Molecular Weight: 391.5 g/mol

Description

2-((5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)-N-(2,4-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C21H21N5OS and its molecular weight is 391.49. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis Applications

Research has highlighted the utility of thioureido-acetamides as precursors for the synthesis of various heterocycles via one-pot cascade reactions. These reactions are characterized by excellent atom economy, producing heterocycles such as 2-iminothiazoles, thioparabanic acids, and functionalized thiohydantoins among others. Such synthetic routes are valuable for constructing complex molecules efficiently (Schmeyers & Kaupp, 2002).

Radiochemistry and Metabolism Studies

In the field of radiochemistry, the synthesis of high-specific-activity isotopes of chloroacetanilide herbicides and dichloroacetamide safeners has been reported. These isotopes are critical for studying the metabolism and mode of action of these compounds, demonstrating an important application in understanding environmental and biological behaviors of agricultural chemicals (Latli & Casida, 1995).

Novel Compound Development with Biological Potentials

Researchers have synthesized and explored the biological potentials of new synthetic derivatives, including those involving 1,2,4-triazole moieties. Such compounds have been investigated for their cholinesterase inhibition activities, demonstrating moderate to good activities against targeted enzymes. These findings suggest potential applications in treating diseases related to cholinesterase malfunction (Riaz et al., 2020).